Cas no 222987-89-5 (Benzoic acid, 4-(4-pyridinyl)-, hydrochloride)

• Product Name: Benzoic acid, 4-(4-pyridinyl)-, hydrochloride
• CAS No: 222987-89-5
• MF: C₁₂H₁₀ClNO₂
• MW: 235.666302204132
• CID: 1412263
• PubChem ID: 57432607
• Update Time: 2025-04-20

Benzoic acid, 4-(4-pyridinyl)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(4-pyridinyl)-, hydrochloride
• 222987-89-5
• 4-pyridin-4-yl-benzoic acid hydrochloride salt
• VGFXUFMWKKSURP-UHFFFAOYSA-N
• SCHEMBL742422
• 4-(4-pyridyl)benzoic acid hydrochloride
• DB-194762
• 4-(Pyridin-4-yl)benzoic acid hydrochloride
• 4-(4-Pridyl)benzoic acid hydrochloride

• Inchi： 1S/C12H9NO2.ClH/c14-12(15)11-3-1-9(2-4-11)10-5-7-13-8-6-10;/h1-8H,(H,14,15);1H
• InChI Key： VGFXUFMWKKSURP-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C=CC(=CC=1)C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 235.0401
• Monoisotopic Mass: 235.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19